2-({3-Oxo-4-phenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)acetohydrazide

• IUPAC Name: 2-[(4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetohydrazide
• InChI: InChI=1S/C18H18N4O2S2/c19-21-14(23)10-25-18-20-16-15(12-8-4-5-9-13(12)26-16)17(24)22(18)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,19H2,(H,21,23)
• InChI Key: XTKJPOXWAYBBCH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=CC=C4)SCC(=O)NN
• Molecular Formula: C18H18N4O2S2
• Molecular Weight: 386.5 g/mol

Description

The compound “2-({3-Oxo-4-phenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)acetohydrazide” is a chemical compound with the CAS Number: 144316-16-5. It has a molecular weight of 386.5 and its IUPAC name is 2-[(4-oxo-3-phenyl-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetohydrazide.

Molecular Structure Analysis

The InChI code for the compound is 1S/C18H18N4O2S2/c19-21-14(23)10-25-18-20-16-15(12-8-4-5-9-13(12)26-16)17(24)22(18)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,19H2,(H,21,23). This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are connected.

Scientific Research Applications

Cyclization and Pharmacological Properties

Research has demonstrated the cyclization of thiosemicarbazides to form triazole and thiadiazole derivatives, exploring their pharmacological properties. These studies involve the synthesis of compounds through various chemical reactions, revealing their potential in pharmacology, particularly in affecting the central nervous system (CNS) in animal models (Maliszewska-Guz et al., 2005).

Synthesis and Antimicrobial Activities

Another study focused on synthesizing and evaluating the antimicrobial activities of novel compounds involving thiosemicarbazides and triazole derivatives. These compounds were tested against a range of microorganisms, showing varying degrees of antimicrobial efficacy (Popiołek et al., 2011). Similarly, compounds containing triazole rings have been synthesized and assessed for their antimicrobial activities, contributing to the search for new therapeutic agents (Demirbas et al., 2004).

Antimicrobial and Pharmacological Evaluation

Compounds bearing sulfonamide moieties have been synthesized, incorporating heterocyclic compounds suitable as antimicrobial agents. These studies involve creating new molecules through chemical reactions and evaluating their antibacterial and antifungal properties, indicating the role of such compounds in developing new drugs (Darwish et al., 2014).

Synthesis and Antitumor Activities

The synthesis and evaluation of thiosemicarbazide and triazole derivatives for their antitumor activities have also been explored. Such studies highlight the potential of these compounds in cancer research, providing insights into their mechanisms of action and effectiveness against various cancer cell lines (Koparir, 2019).